Cas no 63888-94-8 (RARECHEM AL BI 0066)

• Product Name: RARECHEM AL BI 0066
• CAS No: 63888-94-8
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• MDL: MFCD06204302
• CID: 891721
• Update Time: 2026-04-29

RARECHEM AL BI 0066 Chemical and Physical Properties

Names and Identifiers

• RARECHEM AL BI 0066
• ethyl 3-(benzyloxy)benzoate

• MDL： MFCD06204302

Computed Properties

• Exact Mass: 256.10998

Experimental Properties

• PSA: 35.53

Additional information on RARECHEM AL BI 0066

Introduction to Compound with CAS No. 63888-94-8 and Product Name RARECHEM AL BI 0066

Compound with the CAS number 63888-94-8 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound, marketed under the product name RARECHEM AL BI 0066, is recognized for its unique chemical properties and potential applications in various biomedical contexts. The compound's molecular structure and functional groups make it a candidate for further exploration in drug design and therapeutic interventions.

The chemical composition of CAS No. 63888-94-8 encompasses a complex arrangement of atoms that contributes to its distinct reactivity and interaction with biological systems. Researchers have been particularly interested in its ability to modulate cellular processes, which could have implications for treating a range of diseases. The compound's stability under different conditions, as well as its solubility characteristics, makes it a promising candidate for formulation into pharmaceutical products.

In recent years, advancements in computational chemistry have allowed scientists to predict the behavior of such compounds with greater accuracy. This has led to a surge in interest regarding RARECHEM AL BI 0066, as it can now be simulated in virtual environments to assess its potential efficacy and safety profiles before moving to experimental trials. Such simulations have been instrumental in identifying new therapeutic targets and optimizing drug candidates.

The pharmaceutical industry has been increasingly leveraging natural products and derivatives as inspiration for new drug molecules. CAS No. 63888-94-8 fits into this category, as it is derived from a natural source, which often provides a rich scaffold for medicinal chemistry modifications. The structural diversity inherent in this compound makes it a valuable asset in the quest for novel treatments.

One of the most exciting developments in the field of medicinal chemistry is the integration of machine learning algorithms to accelerate drug discovery processes. These algorithms can analyze vast datasets to identify patterns that human researchers might overlook. When applied to RARECHEM AL BI 0066, machine learning models have suggested several promising derivatives that could enhance its pharmacological properties. This approach has significantly reduced the time and cost associated with developing new drug candidates.

Another area where CAS No. 63888-94-8 has shown promise is in the treatment of inflammatory diseases. Studies have indicated that the compound can interact with specific enzymes involved in inflammation pathways, potentially offering a new mechanism for intervention. This aligns with current trends in medicine, where targeting inflammation is becoming increasingly important due to its role in various chronic conditions.

The synthesis of RARECHEM AL BI 0066 involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as flow chemistry, have been employed to improve yield and purity. These techniques not only enhance the efficiency of production but also allow for scalability, which is crucial for commercializing new pharmaceuticals.

Regulatory agencies worldwide are paying close attention to innovative compounds like CAS No. 63888-94-8 as they evaluate new drug applications. The rigorous testing protocols required by these agencies ensure that only safe and effective products reach the market. Researchers are working diligently to gather comprehensive data on the compound's safety and efficacy, which will be essential for regulatory submissions.

The global market for rare chemicals used in pharmaceuticals is expanding rapidly, driven by increasing demand for specialized compounds like RARECHEM AL BI 0066. Companies are investing heavily in research and development to meet this demand, recognizing the potential economic benefits of discovering and commercializing new therapeutic agents.

Collaborations between academic institutions and pharmaceutical companies are playing a pivotal role in advancing the development of compounds like CAS No. 63888-94-8. These partnerships bring together expertise from different disciplines, fostering innovation and accelerating the translation of laboratory findings into clinical applications.

In conclusion, RARECHEM AL BI 0066, derived from CAS No. 63888-94-8, represents a significant advancement in pharmaceutical research. Its unique chemical properties and potential therapeutic applications make it a valuable asset in the ongoing effort to develop new treatments for various diseases. With continued research and development, this compound has the potential to improve patient outcomes and enhance quality of life.